2-Fluoro-3-nitroaniline
Overview
Description
2-Fluoro-3-nitroaniline, also known as 2-FNA, is an aromatic nitro compound that has been widely used in the scientific research community for a variety of different applications. This compound has been found to have a wide range of biochemical and physiological effects, and has been used for a variety of laboratory experiments.
Scientific Research Applications
Novel Dye Intermediate
2-Fluoro-3-nitroaniline has been recognized for its significant importance as a novel dye intermediate. This chemical's application extends beyond dyes and includes potential uses in pharmaceuticals and insecticides. Its various N-substituted derivatives have been explored, highlighting the versatility of this compound in different domains (Bil, 2007).
Synthesis and Characterization
The synthesis of this compound, which was previously reported erroneously, has been corrected and verified. This synthesis process involves the partial reduction of 2-fluoro-1,3-dinitrobenzene. The study also delves into the NMR parameters of this compound, providing a deeper understanding of its chemical structure and properties (Hudlický & Bell, 1974).
Complex Formation with Metals
Research has detailed the preparation of new complexes involving this compound. These complexes, which include copper(II), nickel(II), and cobalt(II), demonstrate a range of structural forms, such as square planar and tetrahedral structures. This insight opens up potential applications in areas like catalysis and materials science (Devoto et al., 1982).
Non-Linear Optical Properties
The compound N-(5-Nitro-2-pyrrolidinylphenyl)trifluoroacetamide, derived from 2-Fluoro-5-nitroaniline, exhibits significant molecular non-linearity, which is pivotal in the field of non-linear optical materials. This discovery suggests potential applications in optoelectronics and photonics (Yanes et al., 1997).
Interaction with Bovine Serum Albumin
The interactions of this compound with bovine serum albumin (BSA) have been studied, providing insights into the biological interactions of this compound. This research is crucial for understanding its behavior in biological systems and its potential implications in toxicology (Xiang et al., 2007).
Mass Spectral Identification
A study focusing on the mass spectra of 2-Fluoro-5-nitroaniline and 4-Fluoro-3-nitroaniline contributes to the accurate identification and differentiation of these isomers. This is essential for precise chemical analysis and quality control in various industrial applications (Fu & Rosenberg, 1980).
Safety and Hazards
properties
IUPAC Name |
2-fluoro-3-nitroaniline |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H5FN2O2/c7-6-4(8)2-1-3-5(6)9(10)11/h1-3H,8H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NGFSHIJLJGVNTO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1)[N+](=O)[O-])F)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H5FN2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40175660 |
Source
|
| Record name | 2-Fluoro-3-nitroaniline | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40175660 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
156.11 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
21397-11-5 |
Source
|
| Record name | 2-Fluoro-3-nitrobenzenamine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=21397-11-5 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2-Fluoro-3-nitroaniline | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0021397115 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 2-Fluoro-3-nitroaniline | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40175660 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-fluoro-3-nitroaniline | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.040.319 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | 2-FLUORO-3-NITROANILINE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/5PQS6K834H | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is a key application of 2-fluoro-3-nitroaniline in organic synthesis?
A1: this compound serves as a crucial precursor in synthesizing various substituted benzene derivatives, particularly sulfonated derivatives. For instance, it's used in the multi-step synthesis of 3-amino-2-fluorobenzenesulfonic acid. This process involves converting this compound to its corresponding sulfonyl chloride, followed by hydrolysis and reduction. []
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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